Cas no 1428352-92-4 (1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione)

• Product Name: 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione
• CAS No: 1428352-92-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5402727
• Update Time: 2025-10-31

1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-Oxo-2-[4-(2-pyridinyloxy)-1-piperidinyl]ethyl]-2,5-pyrrolidinedione
• 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione

• Inchi： 1S/C16H19N3O4/c20-14-4-5-15(21)19(14)11-16(22)18-9-6-12(7-10-18)23-13-3-1-2-8-17-13/h1-3,8,12H,4-7,9-11H2
• InChI Key： PDNJORKFEZFWST-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCC(OC3=NC=CC=C3)CC2)C(=O)CCC1=O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.9±50.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione

Comprehensive Overview of 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione (CAS No. 1428352-92-4)

The compound 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione (CAS No. 1428352-92-4) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrrolidine-2,5-dione core linked to a 4-(pyridin-2-yloxy)piperidine moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its chemical properties, potential applications, and relevance to current trends in drug discovery.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione structure aligns with this trend, as its piperidine and pyridine components are often associated with bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating diseases like cancer and neurological disorders.

The synthesis of CAS No. 1428352-92-4 involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as moderate solubility and membrane permeability. These characteristics are critical for drug-likeness assessments, a hot topic in AI-driven drug design platforms like AlphaFold and Schrödinger.

From an industrial perspective, 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione is often discussed in the context of patented compounds and intellectual property. Pharmaceutical companies are increasingly leveraging computational chemistry to identify derivatives of this scaffold for niche applications, such as anti-inflammatory agents or neuroprotectants. This aligns with the growing focus on repurposing existing molecules to accelerate drug development timelines.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its biodegradability and ecotoxicity data are essential for sustainable manufacturing practices—a key concern for green chemistry advocates. Analytical techniques like HPLC and LC-MS are routinely employed to ensure purity, a critical factor for preclinical studies.

In summary, 1-{2-oxo-2-[4-(pyridin-2-yloxy)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione represents a compelling case study at the intersection of medicinal chemistry and modern drug discovery. Its versatility and alignment with cutting-edge research themes ensure its continued relevance in scientific literature and industrial applications.